Cas no 51219-19-3 (Boc-Arg(Z)2-OH)
Boc-Arg(Z)2-OH is a protected derivative of L-arginine, featuring Boc (tert-butoxycarbonyl) and Z (benzyloxycarbonyl) protecting groups on the alpha-amino and side-chain guanidino functionalities, respectively. This compound is widely utilized in peptide synthesis, where selective protection is critical to prevent unwanted side reactions. The Boc group offers stability under basic conditions and can be selectively removed under acidic conditions, while the Z group provides orthogonal protection for the guanidine moiety. Its high purity and well-defined protection strategy make it a reliable building block for constructing complex peptides, particularly in solid-phase peptide synthesis (SPPS) and medicinal chemistry applications. The compound is characterized by consistent quality and compatibility with standard coupling reagents.

Boc-Arg(Z)2-OH structure
Product name:Boc-Arg(Z)2-OH
Boc-Arg(Z)2-OH Chemical and Physical Properties
Names and Identifiers
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- (S)-5-(1,3-Bis((benzyloxy)carbonyl)guanidino)-2-((tert-butoxycarbonyl)amino)pentanoic acid
- N-α-Boc-N-ω-,N-ω′-di-Z-L-arginine
- 11-Oxa-2,4,9-triazatridecanoicacid, 8-carboxy-3-imino-12,12-dimethyl-10-oxo-4-[(phenylmethoxy)carbonyl]-,1,3-bis(phenylmethyl
- Boc-Arg(Z)?-OH
- Boc-Arg(Z)2-OH
- Nα-Boc-Nω,Nω'-bis-Z-L-arginine
- N-α-Boc-N-ω-,N-ω'-di-Z-L-arginine
- Boc-Arg(Cbz)2-OH
- BOC-ARG(DI-Z)-OH
- BOC-ARGININE(Z)2-OH
- Boc-L-Arg(Cbz)2-OH
- BOC-L-ARG(Z2)-OH
- BOC-L-DIBENZYLOXYCARBONYL ARGININE
- N,N-Bis-(benzyloxycarbonyl)-N-tert-butoxycarbonyl-L-arginine
- N2-BOC-N6,8-di-Z-arginine
- N-.ALPHA.-BOC-N-.OMEGA.-,N-.OMEGA.''-DI-CBZ-L-ARGININE
- Boc-Arg(Z)2-OH >=98.0% (TLC)
- Nα-Boc-Nω,Nω'-bis-Z-L-arginine≥ 98% (HPLC)
- Boc-Arg(di-Z)-OH Novabiochem
- BOC-N-OMEGA,N-OMEGA'-BIS-Z-L-ARGININE
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- MDL: MFCD24369610
- Inchi: 1S/C27H34N4O8/c1-27(2,3)39-26(36)29-21(22(32)33)15-10-16-28-23(30-24(34)37-17-19-11-6-4-7-12-19)31-25(35)38-18-20-13-8-5-9-14-20/h4-9,11-14,21H,10,15-18H2,1-3H3,(H,29,36)(H,32,33)(H2,28,30,31,34,35)/t21-/m0/s1
- InChI Key: ZWRJPLNCTNRXPE-NRFANRHFSA-N
- SMILES: C(/NCCC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)(=N/C(=O)OCC1=CC=CC=C1)\NC(=O)OCC1C=CC=CC=1
- BRN: 4914609
Computed Properties
- Exact Mass: 542.23800
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 39
- Rotatable Bond Count: 15
- Complexity: 845
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Tautomer Count: 6
- Surface Charge: 0
Experimental Properties
- Color/Form: White powder
- Density: 1.2±0.1 g/cm3
- Melting Point: ~140 °C (dec.)
- Boiling Point: Not available
- Flash Point: Not available
- Refractive Index: 1.566
- Solubility: 可溶于氯仿(少量)、DMSO(轻微)、甲醇(轻微、加热)
- PSA: 167.35000
- LogP: 5.12600
- Optical Activity: [α]20/D +2.5±0.5°, c = 1% in methanol
- Solubility: Not available
- pka: 3.96±0.21(Predicted)
Boc-Arg(Z)2-OH Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
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Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S22; S24/25
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Boc-Arg(Z)2-OH Customs Data
- HS CODE:2925 29 00
Boc-Arg(Z)2-OH Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030733-2.5g |
Boc-Arg(Z)2-OH |
51219-19-3 | 97% | 2.5g |
¥953 | 2024-05-23 | |
Chemenu | CM193754-25g |
Boc-Arg(Z)2-OH |
51219-19-3 | 95% | 25g |
$404 | 2023-02-18 | |
abcr | AB314241-25 g |
Boc-arg(z)2-OH, 95%; . |
51219-19-3 | 95% | 25g |
€1246.40 | 2023-04-26 | |
AAPPTec | ABR121-5g |
Boc-Arg(Z)2-OH |
51219-19-3 | 5g |
$120.00 | 2024-07-20 | ||
Ambeed | A111047-1g |
Boc-Arg(Z)2-OH |
51219-19-3 | 97% | 1g |
$24.0 | 2025-02-21 | |
abcr | AB314241-1 g |
Boc-arg(z)2-OH, 95%; . |
51219-19-3 | 95% | 1g |
€133.40 | 2023-04-26 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N135846-1g |
Boc-Arg(Z)2-OH |
51219-19-3 | ≥98.0% | 1g |
¥245.90 | 2023-09-01 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N135846-25g |
Boc-Arg(Z)2-OH |
51219-19-3 | ≥98.0% | 25g |
¥2082.90 | 2023-09-01 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030733-250mg |
Boc-Arg(Z)2-OH |
51219-19-3 | 97% | 250mg |
¥82 | 2024-05-23 | |
Chemenu | CM193754-10g |
Boc-Arg(Z)2-OH |
51219-19-3 | 95% | 10g |
$215 | 2022-09-29 |
Boc-Arg(Z)2-OH Related Literature
-
Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
-
Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
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Lin Tang,Junjie Yu,Yang Zhang,Zaozao Tang,Yong Qin RSC Adv., 2021,11, 6107-6113
-
Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:51219-19-3)Boc-Arg(Z)2-OH

Purity:99%
Quantity:25g
Price ($):315.0